Cas no 808142-68-9 (4-(tert-butyl)-2-(4-(tert-butyl)phenyl)pyridine)

4-(tert-Butyl)-2-(4-(tert-butyl)phenyl)pyridine is a substituted pyridine derivative featuring tert-butyl groups at both the 4-position of the pyridine ring and the para-position of the phenyl substituent. This structural configuration enhances steric hindrance and electron-donating effects, making it a valuable intermediate in organic synthesis, particularly for ligand design in coordination chemistry and catalysis. The tert-butyl groups contribute to improved solubility in nonpolar solvents and thermal stability, while the pyridine moiety offers coordination sites for metal complexes. Its rigid aromatic framework is advantageous for applications in materials science, including the development of organic semiconductors or luminescent materials. The compound’s purity and well-defined structure ensure reproducibility in research and industrial processes.
4-(tert-butyl)-2-(4-(tert-butyl)phenyl)pyridine structure
808142-68-9 structure
Product Name:4-(tert-butyl)-2-(4-(tert-butyl)phenyl)pyridine
CAS No:808142-68-9
MF:C19H25N
MW:267.40850520134
CID:3043222
PubChem ID:59538624
Update Time:2025-10-29

4-(tert-butyl)-2-(4-(tert-butyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-(tert-butyl)-2-(4-(tert-butyl)phenyl)pyridine
    • 4-tert-butyl-2-(4-tert-butylphenyl)pyridine
    • SCHEMBL361274
    • 808142-68-9
    • 4-(tert-Butyl)-2-[4-(tert-butyl)phenyl]pyridine, 95%
    • G66213
    • MFCD28339168
    • Inchi: 1S/C19H25N/c1-18(2,3)15-9-7-14(8-10-15)17-13-16(11-12-20-17)19(4,5)6/h7-13H,1-6H3
    • InChI Key: MDTUXZFXVFFHIO-UHFFFAOYSA-N
    • SMILES: N1C=CC(=CC=1C1C=CC(=CC=1)C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 267.198699802g/mol
  • Monoisotopic Mass: 267.198699802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 12.9Ų

4-(tert-butyl)-2-(4-(tert-butyl)phenyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
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